Cas no 87427-61-0 (2-Bromo-1-(3,4-dichlorophenyl)propan-1-one)

• Product name: 2-Bromo-1-(3,4-dichlorophenyl)propan-1-one
• CAS No: 87427-61-0
• MF: C₉H₇BrCl₂O
• MW: 281.961280107498
• CID: 656442
• PubChem ID: 13435362

2-Bromo-1-(3,4-dichlorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-bromo-1-(3,4-dichlorophenyl)-
• 2-Bromo-1-(3,4-dichlorophenyl)propan-1-one
• 2-bromo-3',4'-dichloropropiophenone
• SCHEMBL633270
• DB-111913
• 2-bromo-(3',4'-dichlorophenyl)propan-1-one
• 87427-61-0
• DTXSID40540753
• YPKHWACIODYBCI-UHFFFAOYSA-N
• AKOS009375470

• Inchi： InChI=1S/C9H7BrCl2O/c1-5(10)9(13)6-2-3-7(11)8(12)4-6/h2-5H,1H3
• InChI Key： YPKHWACIODYBCI-UHFFFAOYSA-N
• SMILES： CC(C(=O)C1=CC(=C(C=C1)Cl)Cl)Br

Computed Properties

• Exact Mass: 279.90573g/mol
• Monoisotopic Mass: 279.90573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Bromo-1-(3,4-dichlorophenyl)propan-1-one

Compound CAS No. 87427-61-0: 1-Propanone, 2-bromo-1-(3,4-dichlorophenyl)-

The compound with CAS No. 87427-61-0, commonly referred to as 1-Propanone, 2-bromo-1-(3,4-dichlorophenyl)-, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a propanone backbone substituted with a bromine atom at the second position and a 3,4-dichlorophenyl group at the first position. Its molecular formula is C₉H₆BrCl₂O, and it has a molecular weight of approximately 305.5 g/mol.

The synthesis of this compound involves a series of carefully controlled reactions. One common method is the Friedel-Crafts acylation reaction, where an acyl chloride reacts with a brominated aromatic ring in the presence of a Lewis acid catalyst such as AlCl₃. This reaction is highly efficient and selective, yielding the desired product with high purity. The compound's stability and reactivity make it an ideal candidate for various applications in organic synthesis.

In recent years, there has been growing interest in the application of 1-Propanone, 2-bromo-1-(3,4-dichlorophenyl)- in pharmaceutical research. Studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties. For instance, researchers have explored its ability to inhibit certain enzymes associated with inflammation, making it a promising lead compound for drug development.

Beyond its pharmaceutical applications, this compound has also found use in materials science. Its unique electronic properties make it suitable for incorporation into advanced materials such as polymers and semiconductors. Recent advancements in nanotechnology have highlighted its potential as a building block for constructing functional nanostructures with tailored properties.

The environmental impact of CAS No. 87427-61-0 has also been a topic of interest. Studies conducted under controlled conditions suggest that this compound undergoes biodegradation under specific environmental conditions. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, the compound 1-Propanone, 2-bromo-1-(3,4-dichlorophenyl)- (CAS No. 87427-61-0) is a versatile molecule with diverse applications across multiple disciplines. Its chemical properties make it an invaluable tool in organic synthesis, while its biological and environmental profiles highlight its potential for sustainable use. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.